Cas no 1436849-02-3 (5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone)
1436849-02-3 structure
Product Name:5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone
CAS No:1436849-02-3
MF:C7H8BrNO2
MW:218.047921180725
CID:2135838
Update Time:2023-11-19
5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone
- 2(1H)-Pyridinone, 5-bromo-3-(methoxymethyl)-
- 5-Bromo-3-(methoxymethyl)pyridin-2(1H)-one
- CID 119086294
-
- Inchi: 1S/C7H8BrNO2/c1-11-4-5-2-6(8)3-9-7(5)10/h2-3H,4H2,1H3,(H,9,10)
- InChI Key: MPGWPJSHZLIEBP-UHFFFAOYSA-N
- SMILES: BrC1=CNC(C(=C1)COC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 233
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.559±0.06 g/cm3(Predicted)
- Boiling Point: 316.2±42.0 °C(Predicted)
- pka: 9.75±0.10(Predicted)
5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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